Cas no 1567-43-7 ( )

• Product Name: &nbsp
• CAS No: 1567-43-7
• MF: C₁₇H₁₄N₄O₇
• MW: 386.315663814545
• CID: 904310
• PubChem ID: 54606834
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethylquinoline,2,4,6-trinitrophenol
• NSC159229
• NSC-159229
• DTXSID70714369
• 1567-43-7
• 2,4,6-Trinitrophenol--2,4-dimethylquinoline (1/1)
•  

• Inchi： 1S/C11H11N.C6H3N3O7/c1-8-7-9(2)12-11-6-4-3-5-10(8)11;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h3-7H,1-2H3;1-2,10H
• InChI Key： WMBROVOWNKUYOT-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1C(C)=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 386.08600
• Monoisotopic Mass: 386.08624880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171Ų

Experimental Properties

• PSA: 170.58000
• LogP: 5.53800